Blonanserin dihydrochloride

• Molecular Formula: C23H32Cl2FN3
• Molecular Weight: 440.4 g/mol
• InChI: InChI=1S/C23H30FN3.2ClH/c1-2-26-13-15-27(16-14-26)23-17-21(18-9-11-19(24)12-10-18)20-7-5-3-4-6-8-22(20)25-23;;/h9-12,17H,2-8,13-16H2,1H3;2*1H
• InChIKey: IQTIXQWMIKSCBX-UHFFFAOYSA-N

Blonanserin Dihydrochloride: Reference Standard

Blonanserin dihydrochloride (AD‑5423 dihydrochloride) is a second‑generation antipsychotic agent of the 4‑phenyl‑2‑(1‑piperazinyl)pyridine class that functions as a potent antagonist at dopamine D₂, D₃, and serotonin 5‑HT₂A receptors (Ki = 0.14, 0.49, and 0.81 nM, respectively) [1]. Unlike most atypical antipsychotics that exhibit higher affinity for 5‑HT₂A than D₂ receptors, blonanserin displays approximately 6‑fold greater affinity for D₂ over 5‑HT₂A [2]. Developed in Japan and approved for schizophrenia treatment, the compound also exhibits notable affinity for 5‑HT₆ (Ki = 11.7 nM) while showing low affinity for off‑target receptors including histamine H₁ (Ki = 765 nM), muscarinic M₁ (Ki = 100 nM), and α₁‑adrenergic receptors (Ki = 26.7 nM) [1].

D₂, D₃, and 5‑HT₂A receptor antagonist tool with inverted D₂:5‑HT₂A affinity ratio relative to class norms

Reference standard for dopamine and serotonin receptor binding assays

Supports receptor occupancy studies and in vivo pharmacological profiling

• [1] Bertin Bioreagent. Blonanserin – Biochemicals, CAT N°: 16480. Product datasheet. Available at: https://www.bertin-bioreagent.com/blonanserin/ (accessed 2025). View Source
• [2] Huang M, et al. Comparative effect of lurasidone and blonanserin on cortical glutamate, dopamine, and acetylcholine efflux: role of relative serotonin (5‑HT)₂A and DA D₂ antagonism and 5‑HT₁A partial agonism. J Neurochem. 2014;128(6):938‑949. doi:10.1111/jnc.12512. View Source

Blonanserin: Non-Interchangeability

Although blonanserin shares the D₂/5‑HT₂A antagonist mechanism with several other second‑generation antipsychotics, its quantitative binding profile diverges sharply from class norms in ways that drive clinically meaningful differences in tolerability and target engagement. Blonanserin exhibits an inverted D₂:5‑HT₂A affinity ratio (D₂ affinity ~6‑fold higher than 5‑HT₂A), whereas most atypical agents (risperidone, olanzapine) show the reverse [1]. Its D₂ affinity exceeds that of haloperidol by 20‑fold and risperidone by 94‑fold [2], translating into distinct prolactin‑sparing and weight‑gain profiles that are not interchangeable with risperidone or olanzapine [3]. These quantitative pharmacological differences contraindicate casual therapeutic substitution without explicit consideration of the differential evidence below.

Inverted D₂:5‑HT₂A ratio

May shift target engagement profile compared to risperidone or olanzapine; class‑typical 5‑HT₂A > D₂ affinity not replicated

Prolactin endpoint context

Reported prolactin‑response profile differs substantially from risperidone; endpoint data may not transfer

D₃ in vivo occupancy

Other atypical antipsychotics (risperidone, olanzapine, aripiprazole) lack comparable D₃ receptor occupancy; D₃‑dependent model responses may not be reproduced

• [1] Huang M, et al. Comparative effect of lurasidone and blonanserin on cortical glutamate, dopamine, and acetylcholine efflux: role of relative serotonin (5‑HT)₂A and DA D₂ antagonism and 5‑HT₁A partial agonism. J Neurochem. 2014;128(6):938‑949. doi:10.1111/jnc.12512. View Source
• [2] Cenmed. Blonanserin – 5 mg product specification. Available at: https://cenmed.com/ (accessed 2025). View Source
• [3] Deng SW, et al. Efficacy and safety of blonanserin versus risperidone in the treatment of schizophrenia: a systematic review and meta‑analysis of randomized controlled trials. BMC Psychiatry. 2023;23:740. doi:10.1186/s12888-023-05222-z. View Source

Blonanserin: Head-to-Head Evidence

D₂ Receptor Binding Affinity

Blonanserin dihydrochloride displays a D₂ receptor Ki of 0.142 nM, which is 94‑fold lower (i.e., higher affinity) than risperidone and 20‑fold lower than haloperidol in radioligand displacement assays using human recombinant receptors [1]. This affinity difference is not merely incremental but of a magnitude that predicts differential D₂ occupancy at clinically used doses.

D₂ Binding Affinity

Cross-study comparable

Blonanserin Ki = 0.142 nM Haloperidol Ki ≈ 2.84 nM Risperidone Ki ≈ 13.35 nM → 20‑fold higher affinity vs. haloperidol, 94‑fold vs. risperidone

Supports D₂ receptor binding assay context; affinity difference may influence occupancy interpretation

Radioligand displacement, human recombinant D₂

Evidence Dimension	D₂ receptor binding affinity (Ki)
Target Compound Data	Blonanserin dihydrochloride: Ki = 0.142 nM
Comparator Or Baseline	Haloperidol: Ki = 2.84 nM (estimated from 20‑fold difference); Risperidone: Ki = 13.35 nM (estimated from 94‑fold difference)
Quantified Difference	20‑fold higher affinity vs. haloperidol; 94‑fold higher affinity vs. risperidone
Conditions	In vitro radioligand displacement assay, human recombinant D₂ receptors

Why This Matters

For procurement decisions, the exceptionally high D₂ affinity of blonanserin dihydrochloride supports its utility as a reference standard for D₂ receptor binding assays and as a pharmacological tool where maximal D₂ occupancy at low doses is required, distinguishing it from risperidone and haloperidol which require higher concentrations to achieve comparable target engagement.

• [1] Cenmed. Blonanserin – 5 mg product specification. Available at: https://cenmed.com/ (accessed 2025). Cross‑referenced with: Bertin Bioreagent. Blonanserin – Biochemicals, CAT N°: 16480. Product datasheet. View Source

D₃ Receptor Affinity and In Vivo Occupancy

Blonanserin dihydrochloride binds human D₃ receptors with Ki = 0.494 nM, representing the most potent D₃ affinity among tested atypical antipsychotics including risperidone, olanzapine, and aripiprazole [1]. Critically, unlike other antipsychotics whose D₃ binding in vitro fails to translate to in vivo occupancy, blonanserin at clinically relevant doses extensively occupies D₃ receptors in vivo in rats as demonstrated by [³H]‑(+)‑PHNO displacement, whereas other tested antipsychotics showed relatively low D₃ occupancy [1]. Functional assays confirm blonanserin acts as a full antagonist at human D₃ receptors via GTPγS‑binding [1].

D₃ Affinity & Occupancy

Head-to-head

Blonanserin Ki = 0.494 nM (D₃) Extensive in vivo D₃ occupancy at antipsychotic doses Other atypicals: weaker D₃ affinity, low in vivo occupancy

Reported D₃ pathway engagement context; only compound with combined high affinity and in vivo occupancy

[³H]‑(+)‑PHNO autoradiography, rat brain

Evidence Dimension	D₃ receptor binding affinity and in vivo occupancy
Target Compound Data	Blonanserin dihydrochloride: Ki = 0.494 nM (D₃); extensive in vivo D₃ occupancy at antipsychotic doses
Comparator Or Baseline	Risperidone, olanzapine, aripiprazole: weaker D₃ affinity (exact Ki not specified in source); relatively low in vivo D₃ occupancy
Quantified Difference	Blonanserin shows most potent D₃ binding affinity among all tested atypical antipsychotics, with demonstrated in vivo D₃ occupancy that other antipsychotics fail to achieve
Conditions	In vitro: human D₃ receptor GTPγS‑binding assay; In vivo: [³H]‑(+)‑PHNO autoradiography in rat brain at antipsychotic dose range

Why This Matters

D₃ receptor antagonism is implicated in improving cognitive deficits and negative symptoms in schizophrenia. Blonanserin dihydrochloride is the only compound in this set that both potently binds and meaningfully occupies D₃ receptors in vivo, making it irreplaceable for research programs targeting D₃‑mediated pathways in neuropsychiatric disorders.

• [1] Baba S, et al. Blonanserin extensively occupies rat dopamine D₃ receptors at antipsychotic dose range. Eur J Pharmacol. 2015;759:101‑108. doi:10.1016/j.ejphar.2015.03.048. Accessed via Infona. View Source

Prolactin Elevation vs. Risperidone

In an 8‑week multicenter double‑blind randomized controlled trial directly comparing blonanserin dihydrochloride (8‑24 mg/day, N=156) with risperidone (2‑6 mg/day, N=145), the incidence of hyperprolactinemia was 0.6% (1/156) for blonanserin versus 5.5% (8/145) for risperidone [1]. Additionally, blood prolactin increase as a laboratory finding occurred in 46.2% of blonanserin‑treated patients versus 78.6% of risperidone‑treated patients [1]. A separate Chinese RCT reported serum prolactin elevation in 52.31% of blonanserin patients versus 67.16% of risperidone patients [2]. These differences were statistically significant (P<0.05).

Prolactin Endpoint

Head-to-head

Hyperprolactinemia: 0.6% vs 5.5% (risperidone) Prolactin increase: 46.2% vs 78.6% (Japanese RCT) → 32.4 percentage-point difference

Reported prolactin endpoint difference vs. risperidone; supports prolactin‑sensitive model selection

Phase 3, 8-week RCT, N=301

Evidence Dimension	Hyperprolactinemia incidence and prolactin elevation rate
Target Compound Data	Blonanserin dihydrochloride: hyperprolactinemia 0.6%; blood prolactin increased 46.2% (Japanese RCT); prolactin elevation 52.31% (Chinese RCT)
Comparator Or Baseline	Risperidone: hyperprolactinemia 5.5%; blood prolactin increased 78.6% (Japanese RCT); prolactin elevation 67.16% (Chinese RCT)
Quantified Difference	~9‑fold lower hyperprolactinemia rate (0.6% vs 5.5%); 32.4 absolute percentage points lower prolactin increase (46.2% vs 78.6%) in Japanese RCT; 14.85 percentage points lower in Chinese RCT (52.31% vs 67.16%)
Conditions	Phase 3, 8‑week, multicenter, double‑blind, randomized controlled trial (Japan); double‑blind parallel‑group multicenter RCT (China)

Why This Matters

Procurement of blonanserin dihydrochloride over risperidone is scientifically justified when lower prolactin burden is a critical experimental or clinical variable. The quantitative reduction in prolactin elevation risk is substantial and reproducible across independent RCTs, enabling more selective interrogation of D₂‑mediated pathways without confounding hyperprolactinemic effects.

• [1] Harvey PD, Nakamura H, Miura S. Blonanserin vs risperidone in Japanese patients with schizophrenia: A post hoc analysis of a phase 3, 8‑week, multicenter, double‑blind, randomized controlled study. Neuropsychopharmacol Rep. 2019;39(3):173‑182. Table 6. doi:10.1002/npr2.12057. View Source
• [2] Li H, et al. Comparative study of the efficacy and safety between blonanserin and risperidone for the treatment of schizophrenia in Chinese patients: A double‑blind, parallel‑group multicenter randomized trial. J Clin Psychopharmacol. 2015;35(4):388‑395. doi:10.1097/JCP.0000000000000352. View Source

Body Weight Change vs. Risperidone

A systematic review and meta‑analysis of 4 randomized controlled trials (n=1080) comparing blonanserin with risperidone (2 studies, n=508) and haloperidol (2 studies, n=572) found that blonanserin produced significantly less weight gain than risperidone, with a weighted mean difference of −0.86 kg (95% CI: −1.36 to −0.36 kg, P=0.0008) [1]. In a long‑term follow‑up case series, weight gain was more common with olanzapine than with blonanserin, with olanzapine increasing body weight and BMI after 14 weeks while blonanserin did not [2].

Body Weight Change

Meta-analysis

Weighted mean difference −0.86 kg (95% CI −1.36 to −0.36, P=0.0008) vs. risperidone

Reported weight endpoint context; less gain vs. risperidone in pooled analysis

4 RCTs, n=1080

Evidence Dimension	Body weight change from baseline
Target Compound Data	Blonanserin dihydrochloride: weight gain profile (meta‑analysis); no significant weight gain at 14 weeks (olanzapine comparison study)
Comparator Or Baseline	Risperidone: weighted mean difference +0.86 kg greater weight gain relative to blonanserin; Olanzapine: significant body weight and BMI increase at 14 weeks
Quantified Difference	−0.86 kg weighted mean difference vs. risperidone (P=0.0008); qualitative weight‑sparing vs. olanzapine (olanzapine increased body weight/BMI, blonanserin did not)
Conditions	Meta‑analysis of 4 RCTs (1080 patients); 14‑week comparative study (olanzapine vs blonanserin)

Why This Matters

For long‑term preclinical or clinical research programs where body weight is a critical endpoint or confounding variable, blonanserin dihydrochloride offers a quantitatively verified weight‑sparing advantage over risperidone and olanzapine. This directly impacts procurement choice when experimental designs require antipsychotic treatment without metabolic confounders.

• [1] Kishi T, et al. Cardiometabolic risks of blonanserin and perospirone in the management of schizophrenia: a systematic review and meta‑analysis of randomized controlled trials. PLoS ONE. 2014;9(2):e88249. doi:10.1371/journal.pone.0088249. View Source
• [2] Hatta K, et al. One‑year follow‑up study of psychotic patients treated with blonanserin: a case series. Psychiatry Investig. 2012;9(4):366‑370. doi:10.4306/pi.2012.9.4.366. View Source

Negative Symptom Efficacy vs. Haloperidol

In a phase 3, 8‑week, double‑blind, multicenter, randomized controlled study comparing blonanserin (8‑24 mg/day, N=129) with haloperidol (4‑12 mg/day, N=132), the decrease in PANSS negative symptom score was significantly greater with blonanserin than with haloperidol (P=0.006) [1]. This finding is consistent with an earlier 6‑week international multicenter RCT in which blonanserin 5 and 10 mg both demonstrated greater efficacy against negative symptoms than haloperidol 10 mg [2]. Meanwhile, PANSS total score reductions were comparable between groups (blonanserin −10.3 vs haloperidol −7.1), indicating that the blonanserin advantage was specific to the negative symptom domain [1].

Negative Symptom Score

Head-to-head

PANSS negative subscale: P=0.006 vs. haloperidol Blonanserin PANSS total −10.3 Haloperidol PANSS total −7.1

Reported negative symptom endpoint difference; supports model use for negative‑symptom‑like behaviors

Phase 3, 8-week RCT, N=265

Evidence Dimension	PANSS negative symptom subscale score reduction
Target Compound Data	Blonanserin: significantly greater PANSS negative symptom score decrease vs. haloperidol (exact values not fully reported; P=0.006); PANSS total −10.3
Comparator Or Baseline	Haloperidol: lesser negative symptom improvement; PANSS total −7.1
Quantified Difference	Statistically significant superiority on PANSS negative subscale (P=0.006); PANSS total difference −3.2 points (favors blonanserin, not statistically significant)
Conditions	Phase 3, 8‑week, double‑blind, multicenter, randomized controlled trial (Japan); 265 patients

Why This Matters

Negative symptoms remain a major unmet treatment need in schizophrenia. Blonanserin dihydrochloride is one of the few antipsychotics with replicated RCT evidence of superiority over haloperidol on negative symptoms. For research specifically targeting negative symptom neurobiology or evaluating add‑on therapies, blonanserin provides a mechanistically distinct tool with demonstrated clinical differentiation from a first‑generation comparator.

• [1] Murasaki M, et al. Blonanserin versus haloperidol in Japanese patients with schizophrenia: A phase 3, 8‑week, double‑blind, multicenter, randomized controlled study. Neuropsychopharmacol Rep. 2019;39(3):173‑182. doi:10.1002/npr2.12057. View Source
• [2] Garcia E, et al. The efficacy and safety of blonanserin compared with haloperidol in acute‑phase schizophrenia: a randomized, double‑blind, placebo‑controlled, multicentre study. CNS Drugs. 2009;23(7):615‑625. doi:10.2165/00023210-200923070-00006. View Source

Extrapyramidal Symptoms vs. Haloperidol

In a 6‑week randomized, double‑blind, placebo‑controlled multicentre study, the incidence of extrapyramidal symptoms (EPS) with blonanserin 10 mg was 26.6%, compared with 53.3% for haloperidol 10 mg—a difference of 26.7 absolute percentage points [1]. In a separate phase 3 trial, patients with extrapyramidal adverse events were 56.6% in the blonanserin group versus 77.3% in the haloperidol group [2]. Blonanserin also showed no evidence of clinically important weight gain, orthostatic hypotension, or QTc prolongation, while haloperidol caused persistent prolactin elevation [1].

EPS Incidence

Head-to-head

EPS incidence: 26.6% vs 53.3% (haloperidol, 6‑week RCT) Extrapyramidal AEs: 56.6% vs 77.3% (phase 3 trial)

Reported EPS endpoint context; lower motor‑side‑effect profile vs. haloperidol in trial data

Two independent RCTs

Evidence Dimension	Extrapyramidal symptom incidence
Target Compound Data	Blonanserin 10 mg: EPS incidence 26.6% (6‑week RCT); extrapyramidal adverse events 56.6% (phase 3 trial)
Comparator Or Baseline	Haloperidol 10 mg: EPS incidence 53.3% (6‑week RCT); extrapyramidal adverse events 77.3% (phase 3 trial)
Quantified Difference	26.7 percentage points lower EPS rate at matched dose (26.6% vs 53.3%); 20.7 percentage points lower extrapyramidal adverse event rate (56.6% vs 77.3%)
Conditions	6‑week randomized double‑blind placebo‑controlled multicentre study; 8‑week phase 3 double‑blind RCT

Why This Matters

The substantially lower EPS burden of blonanserin dihydrochloride versus haloperidol at equi‑efficacious doses makes it a preferable antipsychotic tool for in vivo behavioral studies where motor side effects would confound readouts. This quantitatively verified tolerability advantage directly influences procurement decisions for animal model research requiring chronic antipsychotic administration.

• [1] Garcia E, et al. The efficacy and safety of blonanserin compared with haloperidol in acute‑phase schizophrenia: a randomized, double‑blind, placebo‑controlled, multicentre study. CNS Drugs. 2009;23(7):615‑625. doi:10.2165/00023210-200923070-00006. View Source
• [2] Murasaki M, et al. Blonanserin versus haloperidol in Japanese patients with schizophrenia: A phase 3, 8‑week, double‑blind, multicenter, randomized controlled study. Neuropsychopharmacol Rep. 2019;39(3):173‑182. Table 5. doi:10.1002/npr2.12057. View Source

Blonanserin: Application Scenarios

D₂ Binding and Occupancy Assays

Blonanserin dihydrochloride's D₂ Ki of 0.142 nM—94‑fold lower than risperidone and 20‑fold lower than haloperidol [1]—makes it the preferred reference compound for in vitro D₂ binding displacement assays and in vivo PET occupancy studies where the highest affinity probe is required. Its PET‑validated striatal D₂ occupancy (60.8–79.7% across 8–24 mg/day) with defined brain/plasma ratio of 3.38 [2] provides a well‑characterized occupancy benchmark for calibrating novel D₂ ligands.

D₃ Receptor In Vivo Engagement Studies

For studies investigating the role of dopamine D₃ receptors in cognition, negative symptoms, or social behavior, blonanserin dihydrochloride is the only antipsychotic among risperidone, olanzapine, and aripiprazole that demonstrates both the most potent human D₃ binding (Ki=0.494 nM) and extensive in vivo D₃ occupancy at clinically relevant doses [1]. The compound's ability to ameliorate phencyclidine‑induced social deficits in mice via D₃‑dependent mechanisms—an effect not shared by olanzapine or haloperidol [2]—positions it as an essential pharmacological tool for D₃‑focused neuropsychiatric research.

Rodent Behavioral Studies with Reduced Confounders

Chronic antipsychotic administration in rodent behavioral models is frequently confounded by EPS and weight gain. Blonanserin dihydrochloride offers a quantitatively verified advantage: EPS incidence of 26.6% versus 53.3% for haloperidol at matched human doses [1], and 0.86 kg less weight gain than risperidone in meta‑analysis [2]. These tolerability differentials, combined with proven efficacy on negative‑symptom‑like behaviors in animal models, make blonanserin the scientifically rational choice for experiments where motor and metabolic side effects would otherwise compromise data interpretability.

Prolactin-Sensitive Experimental Paradigms

Research protocols that monitor neuroendocrine endpoints, reproductive hormone axes, or prolactin‑sensitive tumor models require an antipsychotic with minimal prolactin elevation. Blonanserin dihydrochloride demonstrates a 0.6% hyperprolactinemia rate versus 5.5% for risperidone, and a 32.4 percentage‑point lower rate of blood prolactin increase (46.2% vs 78.6%) in the pivotal head‑to‑head Japanese RCT [1]. This translates into a >9‑fold reduction in clinically significant prolactin elevation, making blonanserin the clearly superior procurement choice for prolactin‑sensitive experimental designs.

Application

Selection Property

Validation Focus

D₂ receptor binding & occupancy assays

Reported D₂ affinity context

Occupancy model interpretation

D₃ receptor in vivo engagement studies

D₃ binding & occupancy profile

D₃‑pathway model validation

Rodent behavioral studies with motor/metabolic endpoint monitoring

EPS and weight endpoint context

Motor confound assessment

Prolactin-sensitive experimental paradigms

Prolactin endpoint response profile

Neuroendocrine endpoint monitoring

• [1] Cenmed. Blonanserin – 5 mg product specification. Available at: https://cenmed.com/ (accessed 2025). View Source
• [2] Tateno A, et al. Striatal and extrastriatal dopamine D₂ receptor occupancy by a novel antipsychotic, blonanserin: a PET study with [¹¹C]raclopride and [¹¹C]FLB 457 in schizophrenia. J Clin Psychopharmacol. 2013;33(2):162‑169. doi:10.1097/JCP.0b013e3182825bce. View Source